Cas no 5059-50-7 (1H-Benzimidazole,2-heptyl-6-methyl-)
5059-50-7 structure
Product Name:1H-Benzimidazole,2-heptyl-6-methyl-
CAS No:5059-50-7
MF:C15H22N2
MW:230.348583698273
CID:369849
PubChem ID:134585
Update Time:2025-04-19
1H-Benzimidazole,2-heptyl-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole,2-heptyl-6-methyl-
- 1H-Benzimidazole, 2-heptyl-5-methyl-
- 2-heptyl-5-methyl-1H-benzimidazole
- DTXSID20964817
- AKOS012705887
- AKOS006201705
- BDBM50404904
- 5059-50-7
- 2-Hepta-5-methylbenzimidazole
- 2-heptyl-6-methyl-1H-benzimidazole
- CHEMBL170910
- SCHEMBL9721019
-
- Inchi: 1S/C15H22N2/c1-3-4-5-6-7-8-15-16-13-10-9-12(2)11-14(13)17-15/h9-11H,3-8H2,1-2H3,(H,16,17)
- InChI Key: SKQXYXHRRHGZHU-UHFFFAOYSA-N
- SMILES: N1C2C=C(C)C=CC=2N=C1CCCCCCC
Computed Properties
- Exact Mass: 230.17846
- Monoisotopic Mass: 230.178299
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 28.7
Experimental Properties
- Density: 1.016
- Boiling Point: 408.2°C at 760 mmHg
- Flash Point: 201.2°C
- Refractive Index: 1.567
- PSA: 28.68
1H-Benzimidazole,2-heptyl-6-methyl- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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